Cas no 21805-72-1 (Cyclohexanone,2-[1-(1-aziridinyl)butyl]-)

• Product name: Cyclohexanone,2-[1-(1-aziridinyl)butyl]-
• CAS No: 21805-72-1
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 282744
• PubChem ID: 265593

Cyclohexanone,2-[1-(1-aziridinyl)butyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2-[1-(1-aziridinyl)butyl]-
• 2-[1-(aziridin-1-yl)butyl]cyclohexan-1-one
• 2-[1-(aziridin-1-yl)butyl]cyclohexanone
• AC1L6EAL
• AC1Q6DHL
• AG-J-31740
• AR-1D6425
• CTK4E7709
• NSC101788
• NSC-101788
• DTXSID60295415
• 21805-72-1

• Inchi： InChI=1S/C12H21NO/c1-2-5-11(13-8-9-13)10-6-3-4-7-12(10)14/h10-11H,2-9H2,1H3
• InChI Key： QGUYMNQIYFSOGT-UHFFFAOYSA-N
• SMILES： N1(C(C2CCCCC2=O)CCC)CC1

Computed Properties

• Exact Mass: 195.16200
• Monoisotopic Mass: 195.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.1Ų

Experimental Properties

• Density: 1.036
• Boiling Point: 284.4°Cat760mmHg
• Flash Point: 117.5°C
• Refractive Index: 1.517
• PSA: 20.08000
• LogP: 2.16790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines